methyl 4-(2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(2-acetamido-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C18H20N4O4S/c1-11(23)19-18-21-14-7-8-22(9-15(14)27-18)10-16(24)20-13-5-3-12(4-6-13)17(25)26-2/h3-6H,7-10H2,1-2H3,(H,20,24)(H,19,21,23)
• InChI Key: LVNIWGSNBPQJJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(S1)CN(CC2)CC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol
• CAS No.: 1351645-91-4

Description

Methyl 4-(2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C18H20N4O4S and its molecular weight is 388.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Utilization in Heterocyclic Systems

Methyl 4-(2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate is a key component in the synthesis of various heterocyclic systems. It has been utilized as a reagent in the preparation of compounds such as 4H-pyrido[1,2-a]pyrimidin-4-ones, 4H-pyrimido[1,2-b]pyridazin-4-ones, and thiazolo[3,2-a]pyrimidin-5-ones. These compounds have potential applications in pharmaceuticals and materials science due to their unique chemical properties (Toplak et al., 1999).

Insecticidal Properties

Research has explored the insecticidal properties of compounds derived from this compound. These compounds have been assessed for their effectiveness against various pests, such as the cotton leafworm, Spodoptera littoralis. This indicates potential applications in agriculture and pest management (Fadda et al., 2017).

Antimicrobial and Antitumor Agents

Several derivatives of this compound have been synthesized and evaluated for their antimicrobial and antitumor activities. Some of these compounds have shown promising results as potential antimicrobial and antitumor agents, highlighting their significance in the field of medicinal chemistry (Said et al., 2004).

Applications in Molecular Docking and Drug Design

The compound and its derivatives have been studied for their potential in molecular docking and drug design. These studies involve computational modeling to predict how the compound interacts with various biological targets, which is crucial in the development of new pharmaceuticals (Flefel et al., 2018).

Development of Novel Pharmaceuticals

Research has focused on the development of novel pharmaceuticals utilizing this compound. This includes exploration into various therapeutic areas, such as treatments for cancer, infectious diseases, and neurological disorders (Shibuya et al., 2018).